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Compound of Interest

Compound Name: 1,3-Oxazinan-2-one

Cat. No.: B031196 Get Quote

This guide provides crucial safety, handling, and disposal information for laboratory

professionals working with 1,3-Oxazinan-2-one. Adherence to these protocols is essential for

ensuring a safe laboratory environment.

Hazard Identification and Personal Protective
Equipment (PPE)
1,3-Oxazinan-2-one is classified as harmful if swallowed and can cause skin and eye irritation.

[1] Therefore, the use of appropriate Personal Protective Equipment (PPE) is mandatory to

minimize exposure risk. The selection of PPE should be based on a thorough risk assessment

of the specific procedures being performed.

Recommended Personal Protective Equipment:
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PPE Category Item
Specifications and
Recommendations

Hand Protection Chemical-resistant gloves

Nitrile gloves are

recommended for incidental

contact.[2] For extended

contact or immersion, gloves

with a higher level of

protection, such as butyl

rubber or laminate (e.g.,

Norfoil), should be considered.

Always inspect gloves for tears

or punctures before use and

replace them immediately if

compromised.[2] Never wash

or reuse disposable gloves.[2]

Eye and Face Protection

Safety glasses with side

shields or chemical splash

goggles

Must be worn at all times when

handling 1,3-Oxazinan-2-one

to protect against splashes. A

face shield may be required for

procedures with a high risk of

splashing.

Skin and Body Protection Laboratory coat

A standard laboratory coat

should be worn to protect

against incidental skin contact.

For tasks with a higher

potential for splashes, a

chemically resistant apron or

coveralls may be necessary.

Respiratory Protection Use in a well-ventilated area. A

respirator may be required for

tasks that generate dust or

aerosols.

Work should be conducted in a

chemical fume hood to

minimize inhalation exposure.

[3] If a respirator is required,

the type of cartridge should be

selected based on the specific

exposure scenario and in
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accordance with occupational

safety and health standards.

Glove Selection Considerations:

The choice of glove material is critical for adequate protection. The following table summarizes

the general resistance of common glove materials. It is important to consult the glove

manufacturer's specific chemical resistance data.

Glove Material General Applications and Limitations

Nitrile

Good for solvents, oils, greases, and some

acids and bases. A good general-use glove and

a suitable alternative for those with latex

allergies.[2]

Latex (Natural Rubber)

Provides good protection against most water

solutions of acids, alkalis, salts, and ketones.[4]

However, latex allergies are a concern.[4]

Neoprene
Offers good resistance to hydraulic fluids,

gasoline, alcohols, organic acids, and alkalis.[4]

Butyl Rubber

Provides excellent resistance to a wide variety

of chemicals, including ketones, esters, and

highly corrosive acids.[4]

Key terms in glove selection include:

Breakthrough Time: The time it takes for a chemical to be detected on the inside of the glove.

Permeation Rate: The rate at which a chemical passes through the glove material.

Degradation: The physical change in the glove material upon contact with a chemical.

Experimental Protocol: General Handling and
Storage
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Handling:

Always handle 1,3-Oxazinan-2-one in a well-ventilated area, preferably within a chemical

fume hood.[3][5]

Avoid direct contact with skin, eyes, and clothing.[5]

Wash hands thoroughly with soap and water after handling.[5]

Minimize the generation of dust.

Ensure that an eyewash station and safety shower are readily accessible.

Storage:

Store in a tightly sealed container in a cool, dry, and well-ventilated area.[5][6]

Keep away from incompatible materials such as strong oxidizing agents.

Store away from sources of heat and ignition.[5]

Disposal Plan
All waste materials containing 1,3-Oxazinan-2-one should be treated as hazardous waste.

Procedure:

Segregation: Collect all waste containing 1,3-Oxazinan-2-one in a dedicated, properly

labeled, and sealed container.

Labeling: The waste container must be clearly labeled with "Hazardous Waste" and the full

chemical name: "1,3-Oxazinan-2-one".

Storage of Waste: Store the waste container in a designated satellite accumulation area.

Disposal: Dispose of the waste through your institution's environmental health and safety

office, following all local, state, and federal regulations.[5][6] Do not dispose of this chemical

down the drain.[5]
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Visual Workflow for PPE Selection
The following diagram outlines the logical steps for selecting the appropriate PPE when

working with 1,3-Oxazinan-2-one.

Risk Assessment

PPE Selection

Safe Handling Procedure

Start: Plan to handle
1,3-Oxazinan-2-one

Assess the risk of exposure:
- Quantity of substance

- Potential for splashes or aerosols
- Duration of handling

Eye and Face Protection:
- Safety glasses with side shields (minimum)

- Chemical splash goggles for splash risk
- Face shield for high splash risk

Hand Protection:
- Incidental contact: Nitrile gloves

- Extended contact/immersion: Butyl rubber or
  laminate gloves

Body Protection:
- Lab coat (minimum)

- Chemical-resistant apron for splash risk

Respiratory Protection:
- Work in a chemical fume hood

- Consider respirator for high aerosol risk

Conduct work following
safe handling procedures

End: Decontaminate work area
and dispose of waste properly

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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